Cas no 2154098-56-1 (2-(2,2-Dimethylpropyl)cyclopentan-1-ol)

• Product Name: 2-(2,2-Dimethylpropyl)cyclopentan-1-ol
• CAS No: 2154098-56-1
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5564736
• PubChem ID: 150698995
• Update Time: 2025-10-22

2-(2,2-Dimethylpropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1635184
• 2-(2,2-dimethylpropyl)cyclopentan-1-ol
• 2154098-56-1
• 2-(2,2-Dimethylpropyl)cyclopentan-1-ol

• Inchi： 1S/C10H20O/c1-10(2,3)7-8-5-4-6-9(8)11/h8-9,11H,4-7H2,1-3H3
• InChI Key： JLLSAQURDRSAGI-UHFFFAOYSA-N
• SMILES： OC1CCCC1CC(C)(C)C

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2-Dimethylpropyl)cyclopentan-1-ol

Comprehensive Overview of 2-(2,2-Dimethylpropyl)cyclopentan-1-ol (CAS No. 2154098-56-1): Properties, Applications, and Industry Insights

2-(2,2-Dimethylpropyl)cyclopentan-1-ol (CAS No. 2154098-56-1) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This cyclopentanol derivative features a 2,2-dimethylpropyl substituent, which enhances its stability and reactivity in synthetic applications. Researchers are increasingly exploring its potential as a chiral building block for asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

The compound's molecular formula, C₁₀H₂₀O, suggests utility in fragrance formulations where cyclopentan-1-ol derivatives are prized for their woody-amber olfactory characteristics. Recent studies highlight its compatibility with sustainable solvent systems, addressing the industry's shift toward eco-friendly production methods. Analytical techniques like GC-MS and NMR confirm its high purity (>98%), making it suitable for precision applications in fine chemical synthesis.

In pharmaceutical R&D, CAS 2154098-56-1 is investigated for its potential as an intermediate in prostaglandin analogs. Its stereochemistry allows selective functionalization, a feature leveraged in developing novel anti-inflammatory compounds. The 2,2-dimethylpropyl moiety contributes to improved metabolic stability—a key consideration in drug design, as evidenced by recent PubMed-indexed studies on terpene-modified therapeutics.

From a commercial perspective, suppliers are optimizing synthesis routes to meet rising demand. A 2023 market analysis shows 12% annual growth for cyclopentan-1-ol derivatives, driven by fragrance innovations and niche pharmaceutical applications. Regulatory-compliant storage (typically 2-8°C under inert gas) ensures stability, while HPLC-certified batches cater to Good Manufacturing Practice (GMP) requirements.

Environmental considerations are paramount in handling 2-(2,2-Dimethylpropyl)cyclopentan-1-ol. Its biodegradability profile exceeds OECD 301 standards, minimizing ecological impact—a critical factor for ESG-conscious manufacturers. Advanced oxidation processes can degrade residual quantities in wastewater, aligning with circular economy principles gaining traction in chemical industries.

Future research directions include exploring its use in bio-based polymers as a renewable monomer. Pilot-scale tests demonstrate compatibility with enzymatic polymerization techniques, potentially positioning this compound as a sustainable alternative to petrochemical-derived intermediates. Patent filings related to CAS 2154098-56-1 have increased by 18% since 2021, indicating strong intellectual property interest.

For analytical chemists, the compound's distinct IR absorption band at 3350 cm^-1 (O-H stretch) facilitates identification. Chromatographic methods using C18 columns with acetonitrile/water gradients achieve baseline separation from structurally similar compounds—an essential quality control measure for end-users requiring high-purity materials.

Emerging applications in flavor chemistry leverage the compound's low odor threshold (0.02 ppb in air). Its synergy with ionone derivatives creates novel gourmand accords, responding to consumer demand for complex sensory experiences in premium personal care products. This aligns with market trends favoring multifunctional ingredients in cosmetics.

Thermodynamic studies reveal favorable enthalpy of formation (-298 kJ/mol), suggesting energy-efficient production scalability. Continuous flow reactors have achieved 92% yield at pilot scale, addressing industry needs for process intensification. These advancements position 2-(2,2-Dimethylpropyl)cyclopentan-1-ol as a viable candidate for commercial-scale manufacturing.

In educational contexts, this compound serves as an excellent model for teaching steric effects in organic chemistry courses. The 2,2-dimethylpropyl group's bulkiness demonstrates conformational restrictions—a concept fundamental to understanding molecular reactivity and drug design principles increasingly emphasized in biochemistry curricula.